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Compound of Interest

Compound Name: Sulfide, allyl pentyl

CAS No.: 3393-13-3

Cat. No.: B12644726

Get Quote

Executive Summary: The "Stench" Protocol
As researchers working with Allyl Pentyl Sulfide (APS), you are dealing with a potent thioether.

Beyond its flammability, the primary operational risk is its low odor threshold (ppb range).

Improper disposal does not just violate environmental regulations; it causes "olfactory fatigue"

and can evacuate a building due to false gas leak reports.

Immediate Directives:

Never dispose of APS or its solutions down the drain.

Segregate liquid waste into "High BTU/Flammable" streams.

Oxidize all glassware and trace residues with sodium hypochlorite (bleach) before removing

them from the fume hood.

Chemical Profile & Hazards
Understanding the substrate is the first step to safe disposal.
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Property Data Operational Implication

Chemical Name
Allyl Pentyl Sulfide (1-

(Allylthio)pentane)

Thioether functionality (

)

CAS Number
72894-07-6 (Isomer

dependent)
Use for specific waste profiling

Flash Point ~65°C - 85°C (Est.)

Combustible Liquid. Treat as

Flammable (Class 3) for safety

margins.

Solubility Immiscible in water
Do not sewer. Will float and off-

gas in plumbing traps.

Odor Strong garlic/onion (Stench)
Requires active neutralization

(oxidation).

Incompatibility Strong oxidizers, Acids
Risk: Acids can liberate toxic

H₂S or mercaptans.

The Mechanism of Deodorization (The "Why")
Expert Insight: We do not simply wash glassware to clean it; we perform a chemical

transformation to alter the volatility and olfactory profile of the sulfur atom.

The standard protocol utilizes Sodium Hypochlorite (NaOCl). The hypochlorite anion acts as an

oxygen transfer agent.

Oxidation 1: The sulfide is oxidized to a Sulfoxide (

). Sulfoxides are polar, less volatile, and generally odorless.

Oxidation 2: With excess oxidant, it converts to a Sulfone (

), a stable solid or non-volatile liquid.

Scientific Integrity Note: This reaction is exothermic. Always perform this on dilute residues,

never on bulk chemicals.
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Visualization: The Oxidation Pathway
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Figure 1: Step-wise oxidation of thioethers using sodium hypochlorite to eliminate stench prior

to disposal.

Detailed Disposal Protocols
Protocol A: Bulk Chemical Disposal (Unused Reagent)
For expired or surplus pure chemicals.

Container: Keep in the original container if possible. If transferring, use a compatible HDPE

or glass container with a Teflon-lined cap.

Labeling: Apply a Hazardous Waste label.

Constituents: "Allyl Pentyl Sulfide, 95%+"

Hazards: "Flammable," "Irritant," "Stench."[1]

RCRA Classification: Classify as D001 (Ignitable) [1].

Secondary Containment: Place the bottle inside a sealable bag (Ziploc) and then into a

secondary tub to contain odors during transport.

Disposal Path: Submit for High-BTU Incineration. Do not mix with aqueous waste streams.[2]
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Protocol B: Trace Residues & Glassware (The Decontamination
Wash)
For syringes, flasks, and pipettes contaminated with APS.

Preparation: Prepare a 10% Bleach Solution (1 part commercial bleach to 9 parts water) in a

fume hood.

Soak:

Submerge contaminated glassware immediately into the bleach bath.

Let soak for 2-4 hours. This allows time for the biphasic reaction (organic film vs. aqueous

bleach) to occur.

Rinse:

Remove glassware.[3]

Rinse with water.[1][3][4]

Smell Test: If garlic odor persists, return to bleach bath.

Final Wash: Wash with soap and water.

Waste Stream: The spent bleach solution contains trace organics but is primarily an aqueous

oxidizer. Check local EH&S rules; usually, this can be drain-disposed with copious water if

the organic content is negligible (<1%). If organic content is visible, dispose of as Aqueous

Waste (Corrosive/Oxidizer).

Protocol C: Spill Cleanup
Isolate: Evacuate the immediate area. The smell will travel faster than the toxic vapors.

PPE: Double-glove with Nitrile (sulfur compounds permeate rubber rapidly). Wear goggles

and a lab coat.

Absorb: Use a charcoal-impregnated absorbent pad or vermiculite.
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Neutralize: Wipe the area with a bleach-soaked paper towel to oxidize residual films.

Bagging: Place all absorbent materials into a heavy-duty plastic bag, seal it, and place that

bag into another bag (Double Bagging).

Disposal: Label as "Debris contaminated with Allyl Pentyl Sulfide" and process as solid

hazardous waste (Incineration).

Waste Segregation Decision Logic
Use this workflow to determine the correct waste stream.

CRITICAL SAFETY

Waste Generation

What is the waste form?

Bulk Liquid / Stock Solution Empty Glassware / Syringes Spill Debris (Solid)

Mixed with Halogenated Solvents? Soak in 10% Bleach (2-4 hrs) Double Bag & Seal

Stream A: Non-Halogenated Organic
(High BTU Incineration)

No (e.g., Hexane, Acetone)

Stream B: Halogenated Organic
(Incineration)

Yes (e.g., DCM, Chloroform)

Water Rinse & Soap Wash

General Glass Disposal

Solid Hazardous Waste
(Incineration)

Do NOT mix Bleach waste
with Acid waste!

(Chlorine Gas Risk)
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Figure 2: Decision tree for segregating APS waste streams to ensure regulatory compliance

and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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